Cas no 62732-69-8 (1-Tridecanol, methanesulfonate)

1-Tridecanol, methanesulfonate structure
62732-69-8 structure
Product name:1-Tridecanol, methanesulfonate
CAS No:62732-69-8
MF:C13H28O.CH4O3S
MW:296.46648
CID:433838
PubChem ID:71383379

1-Tridecanol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Tridecanol, methanesulfonate
    • methanesulfonic acid,tridecan-1-ol
    • DTXSID10805700
    • methanesulfonic acid;tridecan-1-ol
    • Methanesulfonic acid--tridecan-1-ol (1/1)
    • 62732-69-8
    • 1-Tridecanol, 1-methanesulfonate
    • Inchi: InChI=1S/C13H28O.CH4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14;1-5(2,3)4/h14H,2-13H2,1H3;1H3,(H,2,3,4)
    • InChI Key: VUGYUDSSQHHUHK-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCO.CS(=O)(=O)O

Computed Properties

  • Exact Mass: 296.20226
  • Monoisotopic Mass: 296.20213067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 184
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 74.6

1-Tridecanol, methanesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Larodan
44-1300-9-100mg
Tridecyl methane sulfonate
62732-69-8 >99%
100mg
€58.00 2025-03-07

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